Cas no 957034-94-5 (4-Bromo-1-(3-chlorophenyl)-1H-pyrazole)
4-Bromo-1-(3-chlorophenyl)-1H-pyrazole is a halogenated pyrazole derivative characterized by its bromo and chloro substituents, which enhance its reactivity and utility in synthetic chemistry. This compound serves as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and functional materials due to its stable heterocyclic structure and selective substitution sites. Its distinct electronic properties make it valuable for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the synthesis of complex molecules. The presence of both bromine and chlorine atoms offers flexibility for further functionalization, supporting diverse chemical transformations. High purity and well-defined structural features ensure consistent performance in research and industrial applications.
957034-94-5 structure
Product Name:4-Bromo-1-(3-chlorophenyl)-1H-pyrazole
CAS No:957034-94-5
MF:C9H6BrClN2
MW:257.514339923859
MDL:MFCD09475849
CID:802702
PubChem ID:26369799
Update Time:2025-06-07
4-Bromo-1-(3-chlorophenyl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-1-(3-chlorophenyl)-1H-pyrazole
- 1H-Pyrazole,4-bromo-1-(3-chlorophenyl)-
- 4-bromo-1-(3-chlorophenyl)pyrazole
- 4-Bromo-1-(3-chlorophenyl)-1H-pyrazole (ACI)
- 957034-94-5
- MFCD09475849
- DTXSID80649976
- D95608
- BS-29881
- CS-0138619
- SCHEMBL672983
- AKOS015835010
-
- MDL： MFCD09475849
- Inchi： 1S/C9H6BrClN2/c10-7-5-12-13(6-7)9-3-1-2-8(11)4-9/h1-6H
- InChI Key： NBPPIFVBFATSSA-UHFFFAOYSA-N
- SMILES： ClC1C=C(N2C=C(Br)C=N2)C=CC=1
Computed Properties
- Exact Mass: 255.94000
- Monoisotopic Mass: 255.94029g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.2
- Topological Polar Surface Area: 17.8Ų
Experimental Properties
- PSA: 17.82000
- LogP: 3.28820
4-Bromo-1-(3-chlorophenyl)-1H-pyrazole Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Bromo-1-(3-chlorophenyl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 212211-1g |
4-Bromo-1-(3-chlorophenyl)-1H-pyrazole |
957034-94-5 | 95% | 1g |
￡94.00 | 2022-03-01 | |
| Fluorochem | 212211-5g |
4-Bromo-1-(3-chlorophenyl)-1H-pyrazole |
957034-94-5 | 95% | 5g |
￡225.00 | 2022-03-01 | |
| Fluorochem | 212211-25g |
4-Bromo-1-(3-chlorophenyl)-1H-pyrazole |
957034-94-5 | 95% | 25g |
￡600.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VV230-1g |
4-Bromo-1-(3-chlorophenyl)-1H-pyrazole |
957034-94-5 | 96% | 1g |
560.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VV230-5g |
4-Bromo-1-(3-chlorophenyl)-1H-pyrazole |
957034-94-5 | 96% | 5g |
1447.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VV230-50mg |
4-Bromo-1-(3-chlorophenyl)-1H-pyrazole |
957034-94-5 | 96% | 50mg |
72.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VV230-200mg |
4-Bromo-1-(3-chlorophenyl)-1H-pyrazole |
957034-94-5 | 96% | 200mg |
168.0CNY | 2021-08-04 | |
| TRC | B801408-250mg |
4-Bromo-1-(3-chlorophenyl)-1h-pyrazole |
957034-94-5 | 250mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B801408-500mg |
4-Bromo-1-(3-chlorophenyl)-1h-pyrazole |
957034-94-5 | 500mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B801408-2.5g |
4-Bromo-1-(3-chlorophenyl)-1h-pyrazole |
957034-94-5 | 2.5g |
$ 210.00 | 2022-06-06 |
4-Bromo-1-(3-chlorophenyl)-1H-pyrazole Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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